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Compound of Interest

1-Cyclopropylpiperazine
dihydrochloride

Cat. No.: B165461

Compound Name:

An In-depth Technical Guide to the Chemical Properties of 1-Cyclopropylpiperazine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 1-
Cyclopropylpiperazine dihydrochloride, a piperazine derivative of interest in pharmaceutical
research and development. This document is intended for researchers, scientists, and drug
development professionals, offering detailed data, experimental protocols, and visualizations to
support laboratory work and further investigation.

Core Chemical and Physical Properties

1-Cyclopropylpiperazine dihydrochloride is a white solid at room temperature.[1][2] The
dihydrochloride salt form generally enhances its solubility in agueous solutions, a valuable
characteristic for various research and formulation applications.[3] It is considered stable under
normal storage conditions, though it should be kept in a dry, cool, and well-ventilated place.[1]
[2] In terms of reactivity, it is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 1-Cyclopropylpiperazine
dihydrochloride and its related monohydrochloride form for easy comparison.
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1-
1-Cyclopropylpiperazine
Property . Vet py_pp (Cyclopropylcarbonyl)pipe
Dihydrochloride . .
razine Hydrochloride

CAS Number 139256-79-4[4] 1021298-67-8[3]

Molecular Formula C7H16CI2N2[4] CsH15CIN20[3]

Molecular Weight 199.12 g/mol [4] 190.67 g/mol [1][3]

Appearance White Solid[2] White to Off-White Crystalline
Powder[1][3]

Melting Point Not available 175 - 180 °C[1]

Purity <100%[2] >98%

Solubility No data available Soluble in water[3]

Experimental Protocols

Detailed methodologies for the characterization of 1-Cyclopropylpiperazine dihydrochloride
are crucial for ensuring the quality and reproducibility of research. The following are standard
experimental protocols for determining key chemical properties.

Determination of Melting Point

Objective: To determine the temperature range over which the solid-state of the compound
transitions to a liquid.

Methodology:

A small, dry sample of the crystalline compound is finely crushed and packed into a capillary
tube to a depth of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.
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e The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting.

» The melting point is reported as a range between these two temperatures.

Purity Determination by *H NMR Spectroscopy

Objective: To confirm the chemical structure and assess the purity of the compound.

Methodology:

A 5-10 mg sample of the compound is accurately weighed and dissolved in a suitable
deuterated solvent (e.g., DMSO-ds).

e The solution is transferred to a 5 mm NMR tube.
e The *H NMR spectrum is acquired on a calibrated NMR spectrometer (e.g., 400 MHz).

e The chemical shifts (), coupling constants (J), and integration values of the observed
signals are analyzed.

e The obtained spectrum is compared with a reference spectrum or theoretical values to
confirm the structure.[5] Purity is assessed by the absence of significant impurity peaks.

Synthesis and Purification Workflow

The following diagram illustrates a typical laboratory workflow for the synthesis and purification
of a related piperazine derivative, which can be adapted for similar compounds.
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Synthesis

Start: tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate

Add Methanol and Hydrochloric Acid Solution
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End: Cyclopropyl(piperazin-1-yl)methanone Hydrochloride

Click to download full resolution via product page

Caption: Synthesis and purification workflow for a piperazine derivative.
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Biological Activity and Applications

Piperazine derivatives are a well-established class of compounds with a broad spectrum of
biological activities.[6] These activities include anthelmintic, anti-inflammatory, and
anticonvulsant properties.[6] Specifically, 1-(Cyclopropylcarbonyl)piperazine hydrochloride
serves as a key intermediate in the synthesis of more complex pharmaceutical molecules,
particularly those targeting neurological disorders.[7]

The following diagram illustrates the general therapeutic potential of the piperazine scaffold.

Piperazine Scaffold

/ Pote;ﬁal Bioloé'\c‘al Activities \ \

Anthelmintic Anti-Inflammatory Anticonvulsant Antipsychotic Antihistamine Other Therapeutic Areas

Click to download full resolution via product page

Caption: Therapeutic potential of the piperazine scaffold.

Safety and Handling

1-Cyclopropylpiperazine dihydrochloride is classified as a dangerous good for transport and
may be subject to additional shipping charges.[4] It is recommended to handle this compound
in accordance with good industrial hygiene and safety practices.[1] This includes wearing
appropriate personal protective equipment such as safety goggles, gloves, and protective
clothing to prevent skin and eye contact.[1][2] The compound should be used in a well-
ventilated area or under a chemical fume hood to avoid inhalation of dust.[2] In case of contact,
immediate rinsing with plenty of water is advised.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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